Cas no 31004-76-9 (2(3H)-Furanone,3-ethyldihydro-3-methyl-)
31004-76-9 structure
Product Name:2(3H)-Furanone,3-ethyldihydro-3-methyl-
CAS No:31004-76-9
MF:C7H12O2
MW:128.168982505798
CID:312832
PubChem ID:169232
Update Time:2025-04-19
2(3H)-Furanone,3-ethyldihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone,3-ethyldihydro-3-methyl-
- 3-ethyl-3-methyloxolan-2-one
- alpha-Emgbl
- SureCN132980
- alpha-Ethyl-alpha-methyl-gamma-butyrolactone
- CHEMBL285171
- Q27116393
- 3-ethyl-3-methyldihydrofuran-2(3h)-one
- 2(3H)-Furanone, 3-ethyldihydro-3-methyl-
- PD181384
- 2-Ethyl-2-methyl-4-butyrolactone
- AC1Q6HQE
- SCHEMBL132980
- 3-ethyl-3-methyl-tetrahydrofuran-2-one
- 31004-76-9
- CHEBI:35057
- DTXSID00953128
-
- Inchi: 1S/C7H12O2/c1-3-7(2)4-5-9-6(7)8/h3-5H2,1-2H3
- InChI Key: DRTXQTMTWPIHLI-UHFFFAOYSA-N
- SMILES: O1C(C(C)(CC)CC1)=O
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2(3H)-Furanone,3-ethyldihydro-3-methyl- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
31004-76-9 (2(3H)-Furanone,3-ethyldihydro-3-methyl-) Related Products
- 4415-87-6(1,2,3,4-cyclobutanetetracarboxylic dianhydride)
- 19438-60-9(Hexahydro-4-methylphthalic anhydride)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 17347-61-4(3,3-dimethyloxolane-2,5-dione)
- 13149-00-3((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk